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Compound of Interest

Compound Name: Guanylurea phosphate

Cat. No.: B3028872 Get Quote

Guanylurea Phosphate: A Technical Guide to
Health and Safety
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the

handling of guanylurea phosphate. The following sections detail the known toxicological data,

recommended handling procedures, and experimental methodologies relevant to safety

assessment.

Chemical and Physical Properties
Guanylurea phosphate is a white crystalline solid.[1][2][3] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 17675-60-4 [2]

Molecular Formula C2H9N4O5P [3]

Molecular Weight 200.09 g/mol [3]

Appearance White crystalline solid [1][2][3]

Melting Point 178 - 182 °C [2][3]

Water Solubility 91.6 g/L at 20°C [3]

log Pow <0 [2]

Stability
Stable under normal

conditions.
[2]

Toxicological Data
The available toxicological data for guanylurea phosphate is limited. The majority of Safety

Data Sheets (SDS) indicate that the toxicological properties have not been fully investigated.[3]
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Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 2000 mg/kg [2][3]

Acute Dermal

Toxicity (LD50)
- Dermal No data available [2][3]

Acute Inhalation

Toxicity (LC50)
- Inhalation No data available [2][3]

Skin

Corrosion/Irritatio

n

- Dermal No data available [2][3]

Serious Eye

Damage/Irritation
- Ocular No data available [2][3]

Respiratory or

Skin

Sensitization

- - No data available [2]

Germ Cell

Mutagenicity

Salmonella

typhimurium,

Escherichia coli

In vitro (Ames

test)
Non-mutagenic [4]

Carcinogenicity - - No data available [2]

Reproductive

Toxicity
- - No data available [2]

Note: The mutagenicity study was performed on guanylurea, not specifically the phosphate

salt.

Hazard Identification and Personal Protective
Equipment
Based on available data, guanylurea phosphate is not classified as a hazardous substance.

[2] However, due to the lack of comprehensive toxicological data, it is prudent to handle it with

care, following good laboratory practices.
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Recommended Personal Protective Equipment (PPE)
Area PPE Standard Reference

Eyes/Face

Safety glasses with

side-shields or

goggles

EN 166 (EU) or OSHA

29 CFR 1910.133

(US)

[2][3]

Hands

Protective gloves

(Nitrile rubber,

Neoprene, Natural

rubber, PVC)

EN 374 (EU) [2]

Skin/Body Long-sleeved clothing - [2]

Respiratory

Not required under

normal use with

adequate ventilation.

For large scale use or

in case of dust

formation, a

NIOSH/MSHA or

European Standard

EN 136 approved

respirator with a

particle filter is

recommended.

- [2][3]

Handling, Storage, and First Aid
Handling:

Ensure adequate ventilation.

Avoid contact with skin, eyes, or clothing.

Avoid ingestion and inhalation.

Avoid dust formation.
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Wear appropriate personal protective equipment.[2]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[2]

First Aid Measures:

Exposure Procedure Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2][3]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.

[2][3]

Inhalation

Remove to fresh air. Get

medical attention if symptoms

occur.

[2][3]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.

[2][3]

Experimental Protocols
While specific toxicological studies for guanylurea phosphate are not readily available in the

public domain, the following sections describe the standard methodologies that would be

employed for safety assessment.

Synthesis of Guanylurea Phosphate
A common method for the synthesis of guanylurea phosphate involves the reaction of

dicyandiamide with phosphoric acid.[5]
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Materials:

Dicyandiamide

Purified water

Phosphoric acid

Ethanol

Procedure:

Dicyandiamide is mixed with purified water in a mass ratio of 1:(2~4).

The mixture is heated to 80-100°C with stirring until the dicyandiamide is completely

dissolved.

The hot solution is filtered.

Phosphoric acid is slowly added dropwise to the filtrate.

The mixture is kept at temperature for a period of time to allow the reaction to complete.

The solution is then cooled to allow for crystallization.

The resulting crystals are separated by centrifugation.

The crystals are washed with ethanol and then dried to yield guanylurea phosphate.[5]

Methodology for Acute Dermal Irritation Testing
(Adapted from OECD Guideline 404)
This test determines the potential of a substance to cause skin irritation.

Principle: The substance is applied to the skin of a single animal in a stepwise manner. The

degree of irritation is assessed by scoring erythema (redness) and edema (swelling).

Procedure:
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A small area of the fur of a healthy young adult rabbit is clipped.

The test substance is applied to a small gauze patch and then to the clipped skin.

The patch is covered with a semi-occlusive dressing for a 4-hour exposure period.

After 4 hours, the dressing and any residual test substance are removed.

The skin is observed for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.

If a corrosive effect is observed in the first animal, no further testing is performed. If no

severe irritation is seen, the test is confirmed on two additional animals.[6]

Methodology for Acute Eye Irritation Testing (Adapted
from OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Principle: The test substance is instilled into the conjunctival sac of one eye of an animal. The

other eye serves as the control. The eyes are examined for any signs of irritation.

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye of a

healthy albino rabbit.

The eyelids are held together for about one second.

The eye is observed for any signs of irritation at 1, 24, 48, and 72 hours after application.

Observations include the cornea, iris, and conjunctivae.

If a corrosive or severe irritant effect is observed in the first animal, the test is terminated.

Otherwise, the response is confirmed in up to two additional animals.[6][7]
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Methodology for Bacterial Reverse Mutation Test (Ames
Test - Adapted from OECD Guideline 471)
This in vitro test is used to assess the mutagenic potential of a substance.

Principle: Histidine-dependent strains of Salmonella typhimurium and tryptophan-dependent

strains of Escherichia coli are exposed to the test substance. The test measures the ability of

the substance to cause a reverse mutation, allowing the bacteria to grow in a histidine- or

tryptophan-free medium.

Procedure:

The test substance is prepared at various concentrations.

The bacterial strains are exposed to the test substance, both with and without an exogenous

metabolic activation system (e.g., rat liver S9 fraction).

The bacteria are then plated on a minimal agar medium lacking the required amino acid.

The plates are incubated for 48-72 hours.

The number of revertant colonies (colonies that have undergone reverse mutation and can

now grow) is counted.

A substance is considered mutagenic if it causes a concentration-related increase in the

number of revertant colonies compared to the negative control.[8][9]

Visualizations
The following diagrams illustrate key workflows and logical relationships for the safe handling of

guanylurea phosphate.
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Safe Handling Workflow for Guanylurea Phosphate

Preparation and Planning

Conduct Risk Assessment
(Review SDS and Literature)

Select Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Ensure Engineering Controls
(Fume Hood / Good Ventilation)

Handling of Substance
(Weighing, Dissolving, etc.)

Ensure Spill Kit is Accessible
Waste Disposal

(Segregate and Label Waste)

Decontaminate Work Area and Equipment

Properly Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of guanylurea phosphate in a laboratory setting.
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First Aid Decision Tree for Guanylurea Phosphate Exposure

Exposure Occurs Route of Exposure?

Eye Contact

Eye

Skin Contact
Skin

InhalationInhalation

IngestionIngestion

Rinse with water for 15 min.
Get medical attention.

Wash with soap and water for 15 min.
Get medical attention if symptoms occur.

Move to fresh air.
Get medical attention if symptoms occur.

Rinse mouth, drink water.
Get medical attention if symptoms occur.

Click to download full resolution via product page

Caption: Decision tree for first aid procedures following exposure to guanylurea phosphate.

Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways affected by guanylurea phosphate in a toxicological context for human

health. Ecotoxicological studies have investigated transcriptomic and metabolomic changes in

aquatic organisms, but these findings have not been extrapolated to human health pathways.

[10]

Conclusion
While guanylurea phosphate is not currently classified as a hazardous substance, the lack of

comprehensive toxicological data necessitates a cautious approach to its handling. Adherence

to standard laboratory safety protocols, including the use of appropriate personal protective

equipment and engineering controls, is essential to minimize potential exposure. Researchers

should be aware of the gaps in the existing safety data and handle this compound with the care

afforded to any substance with an incomplete toxicological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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